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Compound of Interest

Compound Name: Disulfide, bis(2-bromoethyl)

CAS No.: 1002-40-0

Cat. No.: B1268364

Get Quote

Spectroscopic Data of Disulfide, bis(2-
bromoethyl): A Technical Guide
Introduction
Disulfide, bis(2-bromoethyl), with the chemical formula C4H8Br2S2, is a symmetrical

disulfide containing two bromoethyl groups.[1] Its structure, characterized by a disulfide bond (-

S-S-) linking two 2-bromoethyl moieties, makes it a subject of interest in various chemical

research areas, including the synthesis of multidentate ligands and as a linker in more complex

molecular architectures. This guide provides a comprehensive overview of the spectroscopic

data for disulfide, bis(2-bromoethyl), offering researchers, scientists, and drug development

professionals a detailed analysis of its nuclear magnetic resonance (NMR), infrared (IR), and

mass spectrometry (MS) characteristics for its unambiguous identification and characterization.

Molecular Structure and Properties
The fundamental properties of Disulfide, bis(2-bromoethyl) are summarized in the table

below.
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Property Value Source

IUPAC Name
1-bromo-2-(2-

bromoethyldisulfanyl)ethane
PubChem[1]

CAS Number 1002-40-0 PubChem[1]

Molecular Formula C4H8Br2S2 PubChem[1]

Molecular Weight 280.0 g/mol PubChem[1]

The molecular structure of disulfide, bis(2-bromoethyl) is illustrated in the following diagram:

Caption: Molecular structure of Disulfide, bis(2-bromoethyl).

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful analytical technique for elucidating the structure of organic

molecules. For disulfide, bis(2-bromoethyl), both ¹H and ¹³C NMR provide critical information

about the electronic environment of the hydrogen and carbon atoms, respectively.

Experimental Protocol for NMR Data Acquisition
A general protocol for acquiring NMR spectra of disulfide, bis(2-bromoethyl) is as follows:

Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.5-0.7 mL of a

suitable deuterated solvent (e.g., CDCl₃).

Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard (δ

= 0.0 ppm).

Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

¹H NMR Acquisition:

Acquire the spectrum using a standard pulse sequence.

Optimize spectral width and number of scans to achieve a good signal-to-noise ratio.
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¹³C NMR Acquisition:

Acquire the spectrum using a proton-decoupled pulse sequence.

A sufficient number of scans is required due to the low natural abundance of ¹³C.

Predicted ¹H NMR Spectral Data
Due to the symmetry of the molecule, the ¹H NMR spectrum of disulfide, bis(2-bromoethyl) is
expected to show two signals, both of which will be triplets due to coupling with the adjacent

CH₂ group.

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~3.6 Triplet 4H -CH₂-Br

~3.1 Triplet 4H -S-CH₂-

Interpretation:

The downfield chemical shift of the methylene protons adjacent to the bromine atom (~3.6

ppm) is due to the strong deshielding effect of the electronegative bromine.

The methylene protons adjacent to the sulfur atom are expected to appear at a slightly

upfield position (~3.1 ppm) compared to those next to bromine.

The triplet multiplicity for both signals arises from the coupling with the two protons on the

neighboring carbon atom (n+1 rule, where n=2).

Predicted ¹³C NMR Spectral Data
The proton-decoupled ¹³C NMR spectrum is predicted to show two distinct signals

corresponding to the two non-equivalent carbon environments in the molecule.
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Chemical Shift (δ, ppm) Assignment

~38 -S-CH₂-

~30 -CH₂-Br

Interpretation:

The carbon atom directly bonded to the sulfur is expected to have a chemical shift of around

38 ppm.

The carbon atom bonded to the more electronegative bromine atom will be deshielded and is

predicted to appear at approximately 30 ppm.

Caption: Predicted NMR correlations for Disulfide, bis(2-bromoethyl).

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation.

Experimental Protocol for IR Data Acquisition
A typical procedure for obtaining an IR spectrum is as follows:

Sample Preparation: A small amount of the liquid sample can be placed between two salt

plates (e.g., NaCl or KBr) to form a thin film. Alternatively, an ATR (Attenuated Total

Reflectance) accessory can be used.

Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer is commonly used.

Data Acquisition: The spectrum is recorded over the mid-infrared range (typically 4000-400

cm⁻¹).

Predicted IR Spectral Data
The IR spectrum of disulfide, bis(2-bromoethyl) is expected to exhibit characteristic

absorption bands for C-H, C-S, S-S, and C-Br bonds.
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Wavenumber (cm⁻¹) Intensity Assignment

2960-2850 Medium C-H stretching (alkane)

1450-1400 Medium C-H bending (scissoring)

700-600 Strong C-Br stretching

700-600 Weak C-S stretching

500-400 Weak S-S stretching

Interpretation:

The presence of alkane C-H bonds is confirmed by the stretching and bending vibrations in

their characteristic regions.

A strong absorption band in the lower frequency region (700-600 cm⁻¹) is indicative of the C-

Br stretching vibration.

The C-S and S-S stretching vibrations are expected to be weak and appear in the fingerprint

region of the spectrum.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in its identification.

Experimental Protocol for Mass Spectrometry Data
Acquisition
A standard method for obtaining the mass spectrum is:

Sample Introduction: The sample is introduced into the mass spectrometer, often via a direct

insertion probe or after separation by gas chromatography (GC-MS).

Ionization: Electron Ionization (EI) is a common method for generating ions.
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Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by a mass

analyzer.

Detection: The abundance of each ion is measured, and a mass spectrum is generated.

Mass Spectral Data
The mass spectrum of disulfide, bis(2-bromoethyl) has been reported in the NIST database.

[1]

m/z Relative Intensity Assignment

280, 282, 284 Low
Molecular ion peak ([M]⁺)

cluster

107, 109 High [CH₂CH₂Br]⁺ fragment

Interpretation:

The molecular ion peak cluster at m/z 280, 282, and 284 is expected due to the presence of

two bromine atoms (isotopes ⁷⁹Br and ⁸¹Br). The relative intensities of these peaks would

follow a characteristic pattern for a dibrominated compound.

The most prominent peaks in the spectrum are observed at m/z 107 and 109. These

correspond to the [CH₂CH₂Br]⁺ fragment, which is formed by the cleavage of the S-CH₂

bond. The two peaks are due to the two isotopes of bromine. The fragmentation pathway is

illustrated below.

[Br-CH2-CH2-S-S-CH2-CH2-Br]⁺˙
m/z 280, 282, 284

[CH2-CH2-Br]⁺
m/z 107, 109Cleavage

•S-S-CH2-CH2-Br
Cleavage

Click to download full resolution via product page
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Caption: Proposed fragmentation pathway for Disulfide, bis(2-bromoethyl) in mass

spectrometry.

Conclusion
This technical guide provides a detailed overview of the expected and reported spectroscopic

data for disulfide, bis(2-bromoethyl). The predicted ¹H and ¹³C NMR spectra, along with the

characteristic IR absorption bands and the mass spectrometry fragmentation pattern, serve as

a valuable reference for the structural confirmation and purity assessment of this compound in

research and development settings. While experimental spectra are the gold standard for

confirmation, the data and interpretations presented here offer a robust framework for the

spectroscopic analysis of disulfide, bis(2-bromoethyl).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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